Cas no 2172473-34-4 (2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine)

2-1-(3-Methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine is a specialized triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy-2-methylpropyl substituent and a methyl-triazole core, offering unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of both amine and triazole functional groups enhances its utility in medicinal chemistry, enabling further derivatization. Its stability and synthetic accessibility make it a valuable candidate for exploratory studies in drug discovery and development.
2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine structure
2172473-34-4 structure
Product Name:2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine
CAS No:2172473-34-4
MF:C10H20N4O
MW:212.292001724243
CID:6292490
PubChem ID:165599300
Update Time:2025-10-11

2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine
    • 2172473-34-4
    • 2-[1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-yl]ethan-1-amine
    • EN300-1597889
    • Inchi: 1S/C10H20N4O/c1-8(7-15-3)6-14-9(2)10(4-5-11)12-13-14/h8H,4-7,11H2,1-3H3
    • InChI Key: OJUBMQIEZPYCJF-UHFFFAOYSA-N
    • SMILES: O(C)CC(C)CN1C(C)=C(CCN)N=N1

Computed Properties

  • Exact Mass: 212.16371127g/mol
  • Monoisotopic Mass: 212.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66Ų

2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine Pricemore >>

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2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine Related Literature

Additional information on 2-1-(3-methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-amine

Compound CAS No 2172473-34-4: 2-(1-(3-Methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethanamine

The compound with CAS No 2172473-34-4, known as 2-(1-(3-Methoxy-2-methylpropyl)-5-methyl-1H-1,2,3-triazol-4-yl)ethanamine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a triazole ring system and an ethanamine functional group. The presence of the triazole ring is particularly notable, as it is a common motif in various bioactive molecules and advanced materials.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with metal ions. For instance, researchers have explored its application in the development of metallo-drug conjugates, which are designed to enhance the efficacy of anticancer agents by targeting specific cellular pathways. The methoxy group and methyl substituents on the triazole ring contribute to its hydrophilic properties, making it an ideal candidate for such applications.

In addition to its role in pharmaceuticals, this compound has also been investigated for its potential in biomedical imaging. By incorporating this compound into nanoscale imaging agents, scientists have demonstrated improved contrast and targeting capabilities in preclinical models. The ethanamine group plays a crucial role in stabilizing these imaging agents, ensuring their prolonged circulation within biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, making it feasible for large-scale production. The use of transition metal catalysts has been particularly effective in facilitating key steps such as the formation of the triazole ring and the coupling reactions required to introduce the methoxy and methyl substituents.

Beyond its practical applications, this compound has also been a subject of theoretical studies aimed at understanding its electronic properties and reactivity. Computational chemistry models have provided insights into the molecular interactions that govern its behavior in different chemical environments. These studies have not only enhanced our understanding of the compound's structure-function relationship but also paved the way for further innovations in related fields.

In conclusion, CAS No 2172473-34-4 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers working on cutting-edge projects in drug delivery, biomedical imaging, and materials science. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future advancements in these fields.

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